Cas no 88674-11-7 (1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester)
88674-11-7 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester
CAS No:88674-11-7
MF:C12H10N2O3
MW:230.21940279007
CID:624950
PubChem ID:13156967
Update Time:2025-04-19
1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester
- methyl 4-formyl-3-phenyl-1H-pyrazole-5-carboxylate
- DTXSID60523003
- 88674-11-7
-
- Inchi: 1S/C12H10N2O3/c1-17-12(16)11-9(7-15)10(13-14-11)8-5-3-2-4-6-8/h2-7H,1H3,(H,13,14)
- InChI Key: SUTVHQPQUXPNLR-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C=O)C(C2C=CC=CC=2)=NN1)=O
Computed Properties
- Exact Mass: 230.06914219g/mol
- Monoisotopic Mass: 230.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 72Ų
1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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